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Compound Focus: Isoliquiritin Apioside

CAS No.: 120926-46-7

Cat. No.: S626118

Molecular Properties & Sources

Property Detail

Molecular Formula C26H30013 [1] [2]

Molecular Weight 550.51 g/mol [1] [2]

CAS Number 120926-46-7 [1] [2]

Purity Typically = 98-99.89% (for commercial research) [3] [1]

Natural Source Glycyrrhizae radix et rhizoma (the root of Glycyrrhiza uralensis) [4] [3] [5]
Solubility DMSO (100 mg/mL), Water (5 mg/mL) [1]

Summary of Key Quantitative Biological Data

The table below consolidates critical experimental findings on Iseliquiritin Apioside's efficacy.
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Biological Activity

Key Quantitative Findings Citation
| Model

Acute Lung Injury  In mice with intestinal I/R-induced ALI, 1A (20 & 50 mg/kg/day, oral, 7 [4] [5]
(ALI) Model days) | lung injury score, | water weight, | BALF protein. In vitro, 1A
(12.5, 25, 50 yM) | Hif-1a mRNA & protein in MLE-2 cells.

Anti-metastatic & Suppressed HT1080 cell invasion/migration (up to 100 uM, no [3]
Anti-angiogenic cytotoxicity). | PMA-induced MMP-9 activity. | Production of VEGF,
Activity PLGF. Impaired HIF-1a pathway under hypoxia. Inhibited HUVEC

migration and tube formation.

Extraction from Identified as one of six effective components for quality control. [6]
Licorice Optimal extraction achieved with 1,3-butanediol/ChCI (4:1) DES
system.
Heritability in Listed as a significant flavonoid in G. uralensis. Content shows high [7]
Cultivation broad-sense heritability, indicating strong genetic control for selective
breeding.

Detailed Experimental Protocols

For researchers looking to replicate key studies, here are the methodologies for major experiments cited

above.

In Vivo Model of Acute Lung Injury

¢ Animal Model: Male C57BL/6 mice (10-12 weeks old).
¢ |A Administration: A (purity 99.87%) was administered orally at 20 mg/kg/day and 50 mg/kg/day for
7 consecutive days prior to the induction of intestinal ischemia/reperfusion (I/R) [4] [5].
¢ Disease Model Induction: Intestinal I/R was induced by clamping the superior mesenteric artery for
60 minutes (ischemia), followed by 60 minutes of reperfusion [4] [5].
e Endpoint Analysis:
o Lung Injury Assessment: Lung tissues were collected for histological examination (H&E
staining) and scoring based on inflammatory cell infiltration, edema, and cellular hyperplasia [4]
[5].

o Edema Measurement: Lung water weight was measured to assess pulmonary edema [5].
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o BALF Analysis: Protein concentration in Bronchoalveolar Lavage Fluid (BALF) was quantified
[5].

o Ferroptosis Markers: Levels of lipid peroxidation products (MDA, 4-HNE) and Fe2* in lung
tissues were measured [4] [5].

In Vitro Model of Cancer Metastasis & Angiogenesis

e Cell Lines: Human fibrosarcoma HT1080 cells and Human Umbilical Vein Endothelial Cells
(HUVECS) [3].

¢ |A Treatment: Cells were treated with ISLA (purity =298%) at various concentrations (e.g., up to 100
HM) [3].

¢ Viability Assay: Cytotoxicity was assessed using Cell Counting Kit-8 (CCK-8) after 48 hours of
treatment [3].

¢ Metastasis & Invasion Assays:

o Scratch-wound Migration: A scratch was made in a confluent cell monolayer, and closure was
monitored after IA treatment [3].

o Transwell Migration/Invasion: Cells were seeded in the upper chamber (with Matrigel for
invasion), and those migrating to the lower chamber (with/without chemoattractant) were
counted [3].

e MMP Activity Assay:

o Stimulation: Cells were pretreated with IA and then stimulated with Phorbol 12-myristate 13-
acetate (PMA, 20 nM) to induce MMP expression [3].

o Zymography: Culture supernatants were collected and electrophoresed on SDS-PAGE gels
containing gelatin. After incubation, gels were stained with Coomassie Blue; clear bands
indicated MMP-2 and MMP-9 proteolytic activity [3].

¢ Angiogenesis Assay (Tube Formation): HUVECs were seeded on a layer of growth factor-reduced
Matrigel and treated with IA. The formation of tube-like structures was observed and quantified [3].

Extraction and Analysis from Licorice

e Extraction Solvent: Deep Eutectic Solvent (DES) composed of 1,3-butanediol and Choline Chloride
(ChCI) in a molar ratio of 4:1 [6].

¢ Method: Ultrasonic-assisted extraction [6].

e Optimal Conditions: Liquid-to-material ratio of 20 mL/g, water content in DES of 30%, and an
extraction time of 41 minutes [6].

¢ Quantitative Analysis: The content of ISLA and five other components was simultaneously
determined using the Quantitative Analysis of Multi-components by a Single Marker (QAMS) method,
with glycyrrhizic acid as the internal standard [6].
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Signaling Pathways and Experimental Workflow

Based on the described mechanisms, Isoliquiritin Apioside exerts its effects through specific signaling

pathways. The diagram below synthesizes these findings.

Isoliquiritin Apioside modulates multiple signaling pathways to exert its biological effects.

Conclusion and Future Perspectives

Isoliquiritin Apioside is a promising multi-target natural product. Its efficacy in preclinical models of acute
lung injury, cancer metastasis, and angiogenesis highlights its potential for therapeutic development. Future

work should focus on:

e« ADMET Profiles: Comprehensive pharmacokinetic and toxicology studies are needed [8].

¢ Clinical Translation: Validating these mechanisms and efficacy in human subjects is the critical next
step.

e Formulation: Improving solubility and bioavailability could enhance its therapeutic application [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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